Cas no 41043-20-3 ((+-)-3,4-Dimethoxy-dalbergion)

• Product Name: (+-)-3,4-Dimethoxy-dalbergion
• CAS No: 41043-20-3
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 2053313
• PubChem ID: 189985
• Update Time: 2025-04-21

(+-)-3,4-Dimethoxy-dalbergion Chemical and Physical Properties

Names and Identifiers

• (+-)-3,4-Dimethoxy-dalbergion
• (R)-3,4-Dimethoxy-dalbergion
• (R)-3,4-Dimethoxydalbergione
• (R)-3.4-Dimethoxydalbergion
• 3,4-Dimethoxydalbergion
• 3,4-Dimethoxydalbergione
• 2,3-Dimethoxy-5-(1-phenyl-2-propenyl)-2,5-cyclohexadiene-1,4-dione
• CHEMBL1356393
• NCGC00095731-01
• 41043-20-3
• PD195289
• 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-(1-phenyl-2-propenyl)-

• Inchi： 1S/C17H16O4/c1-4-12(11-8-6-5-7-9-11)13-10-14(18)16(20-2)17(21-3)15(13)19/h4-10,12H,1H2,2-3H3
• InChI Key： LJEJBLOFFDLRIH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C=C(C1=O)C(C=C)C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 284.104859
• Monoisotopic Mass: 284.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.18
• Boiling Point: 453.8°C at 760 mmHg
• Flash Point: 201.7°C
• Refractive Index: 1.565

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ubiquinones